2,2-Difluoro-2-(4-nitrophenyl)acetic acid
Overview
Description
“2,2-Difluoro-2-(4-nitrophenyl)acetic acid” is a heterocyclic organic compound . It has a molecular formula of C8H5F2NO4 .
Molecular Structure Analysis
The molecular structure of “2,2-Difluoro-2-(4-nitrophenyl)acetic acid” consists of a benzene ring with a nitro group and two fluorine atoms attached to it . The exact mass of the molecule is 217.01900 .Physical And Chemical Properties Analysis
The predicted boiling point of “2,2-Difluoro-2-(4-nitrophenyl)acetic acid” is 361.2±42.0 °C and its predicted density is 1.545±0.06 g/cm3 . The pKa value is predicted to be 0.78±0.10 .Scientific Research Applications
-
Pharmaceutical Research
- “2,2-Difluoro-2-(4-nitrophenyl)acetic acid” is a chemical compound with intriguing properties. Its application in scientific research is vast, ranging from drug discovery to material synthesis.
-
Biological Research
- Indole derivatives, which can potentially include “2,2-Difluoro-2-(4-nitrophenyl)acetic acid”, have been found to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
-
Preparation of Difluoromethylated Compounds
- A related compound, “2,2-Difluoro-2-(fluorosulfonyl)acetic acid”, has been used in the preparation of 1-difluoromethyl-2-oxo-1,2-dihydropyridine analogs by reacting with the corresponding 2-chloropyridines . It has also been used in the preparation of silyl fluorosulfonyldifluoroacetate, a new highly efficient difluorocarbene reagent for cyclopropanation of alkenes .
-
Pharmaceutical Solubilizer
-
Preparation of Difluoromethylated Compounds
- A related compound, “2,2-Difluoro-2-(fluorosulfonyl)acetic acid”, has been used in the preparation of 1-difluoromethyl-2-oxo-1,2-dihydropyridine analogs by reacting with the corresponding 2-chloropyridines . It has also been used in the preparation of silyl fluorosulfonyldifluoroacetate, a new highly efficient difluorocarbene reagent for cyclopropanation of alkenes .
-
Pharmaceutical Solubilizer
Safety And Hazards
Future Directions
properties
IUPAC Name |
2,2-difluoro-2-(4-nitrophenyl)acetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5F2NO4/c9-8(10,7(12)13)5-1-3-6(4-2-5)11(14)15/h1-4H,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZESONLWCQFNHX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(C(=O)O)(F)F)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5F2NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40674825 | |
Record name | Difluoro(4-nitrophenyl)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40674825 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,2-Difluoro-2-(4-nitrophenyl)acetic acid | |
CAS RN |
206360-56-7 | |
Record name | Difluoro(4-nitrophenyl)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40674825 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.